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An In-depth Technical Guide on the Core Chemical Properties, Synthesis, and Analysis of N,N-
bis(2-hydroxyethyl) tridecylamine for Researchers, Scientists, and Drug Development
Professionals.

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine featuring a C13 alkyl chain and two
hydroxyethyl groups attached to the nitrogen atom. This amphiphilic structure imparts
surfactant properties, making it a subject of interest for various industrial applications. While its
direct role in drug development is not extensively documented, its properties as a non-ionic
surfactant suggest potential applications in formulation and delivery systems. This technical
guide provides a comprehensive overview of its chemical and physical properties, synthesis,
and analytical methodologies, drawing from available data and information on closely related
long-chain N,N-bis(2-hydroxyethyl) alkylamines.

Chemical and Physical Properties

N,N-bis(2-hydroxyethyl) tridecylamine is typically a white to off-white solid or a colorless to pale
yellow viscous liquid at room temperature.[1] Its identity is defined by the molecular formula
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C17H37NO2 and a molecular weight of approximately 287.48 g/mol .[2][3] There are multiple
CAS numbers associated with this chemical name, including 68155-05-5 and 18312-57-7,
which may refer to the specific compound or a mixture of N,N-bis(2-hydroxyethyl) C10-C16
alkylamines.[4]

Table 1: Physicochemical Properties of N,N-bis(2-
hydroxyethyl) tridecylamine

Property Value Source
Molecular Formula C17H37NO2 [2][3]
Molecular Weight 287.48 g/mol [2]

2-[2-
IUPAC Name hydroxyethyl(tridecyl)aminojeth  [5]

anol

White to off-white solid,;
Appearance Colorless to pale yellow [1]

viscous liquid

Melting Point 94-96 °C (for CAS 18312-57-7)

- Slightly soluble in chloroform
Solubility [1]
and methanol

Topological Polar Surface Area  43.7 A2 [5]

Spectroscopic Data

Detailed experimental spectroscopic data for N,N-bis(2-hydroxyethyl) tridecylamine is not
readily available in the public domain. However, data from analogous long-chain N,N-bis(2-
hydroxyethyl) alkylamines can provide valuable insights for structural characterization.

Mass Spectrometry (MS): The mass spectrum of the closely related N,N-Bis(2-hydroxyethyl)
dodecylamine shows a characteristic fragmentation pattern that can be used for identification.
[6] The fragmentation of N,N-bis(2-hydroxyethyl) tridecylamine is expected to follow a similar
pattern, with the molecular ion peak and fragments corresponding to the loss of hydroxyethyl
groups and cleavage of the alkyl chain.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemicalbook.com/synthesis/n-n-bis-2-hydroxyethyl-ethylenediamine.htm
https://cymitquimica.com/products/TR-B443865/18312-57-7/nn-bis2-hydroxyethyl-tridecylamine/
https://www.echemi.com/produce/pr23120544212-n-n-bis2-hydroxyethyltridecylamine.html
https://www.chemicalbook.com/synthesis/n-n-bis-2-hydroxyethyl-ethylenediamine.htm
https://cymitquimica.com/products/TR-B443865/18312-57-7/nn-bis2-hydroxyethyl-tridecylamine/
https://www.chemicalbook.com/synthesis/n-n-bis-2-hydroxyethyl-ethylenediamine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-hydroxyethyl_tridecyl_amino_ethanol
https://www.chembk.com/en/chem/N,N-Bis(2-hydroxyethyl)%20Tridecylamine
https://www.chembk.com/en/chem/N,N-Bis(2-hydroxyethyl)%20Tridecylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-hydroxyethyl_tridecyl_amino_ethanol
https://www.researchgate.net/figure/Spectrum-of-N-N-Bis2-hydroxyethyl-dodecylamine-with-their-ions-mass-and-fragments_fig4_335732290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Infrared (IR) Spectroscopy: The FTIR spectrum of a similar compound, bis(2-
hydroxyethylammonium) stearate, shows characteristic absorption bands.[7] For N,N-bis(2-
hydroxyethyl) tridecylamine, the following peaks can be anticipated:

e Abroad O-H stretching band around 3300-3500 cm~t due to the hydroxyl groups.
e C-H stretching bands from the tridecyl chain in the region of 2850-2960 cm~1.
e A C-N stretching vibration around 1020-1220 cm~2.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific NMR data for the tridecyl
derivative is unavailable, the *H NMR spectrum of bis(2-hydroxyethylammonium) stearate
provides a reference for the types of signals to expect.[7] For N,N-bis(2-hydroxyethyl)
tridecylamine, the *H NMR spectrum in a suitable solvent would likely show:

e Atriplet corresponding to the terminal methyl group of the tridecyl chain.
e A broad multiplet for the methylene groups of the alkyl chain.

o Triplets corresponding to the methylene groups of the hydroxyethyl moieties (-N-CHz2-CHz2-
OH).

o A signal for the hydroxyl protons, which may be broad and its chemical shift dependent on
concentration and solvent.

Experimental Protocols
Synthesis

The synthesis of N,N-bis(2-hydroxyethyl) alkylamines can be achieved through two primary
routes: the ethoxylation of the corresponding primary amine or the amidation of the
corresponding carboxylic acid with diethanolamine.[8]

Method 1: Ethoxylation of Tridecylamine

This method involves the reaction of tridecylamine with two molar equivalents of ethylene
oxide.[9]
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¢ Reaction Workflow:
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Ethoxylation of Tridecylamine Workflow

» Detailed Protocol (Adapted from a general procedure for alkylamine ethoxylation)[9]:

o

Charge a pressure-rated reactor with tridecylamine.

o Dry the amine and the reactor by heating to 100-150 °C under a nitrogen purge or vacuum
until the water content is below 0.1%.

o Cool the reactor to the desired reaction temperature.

o Introduce two molar equivalents of ethylene oxide into the reactor at a controlled rate,
maintaining the reaction temperature. This initial reaction to form the bis-hydroxyethyl
derivative typically does not require a catalyst.

o After the addition is complete, allow the reaction to proceed for a specified digestion
period.

o Purge the reactor with nitrogen to remove any unreacted ethylene oxide.

o

The crude product can be used as is or purified further.

Method 2: Amidation of Tridecanoic Acid with Diethanolamine

This method involves the condensation reaction between tridecanoic acid and diethanolamine.

[8]

¢ Reaction Workflow:
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Click to download full resolution via product page
Amidation and Reduction Synthesis Workflow
» Detailed Protocol (Conceptual, based on similar reactions):

o Combine tridecanoic acid and a slight excess of diethanolamine in a reaction vessel
equipped with a stirrer, thermometer, and a Dean-Stark apparatus for water removal.

o Heat the mixture to a temperature sufficient to drive the condensation reaction and remove
the water azeotropically (typically 150-180 °C). The reaction can be catalyzed by a small
amount of an acid or base.

o Monitor the reaction progress by measuring the amount of water collected. The reaction is
considered complete when the theoretical amount of water has been removed.

o The resulting intermediate, N,N-bis(2-hydroxyethyl) tridecanamide, is then reduced to the
final amine product. This can be achieved using a suitable reducing agent such as lithium
aluminum hydride (LiAlH4) in an appropriate solvent like tetrahydrofuran (THF).

o The final product is then isolated and purified.

Purification

Purification of the crude product can be achieved by methods such as recrystallization or
column chromatography.

o Recrystallization: If the product is a solid, it can be recrystallized from a suitable solvent
system. The choice of solvent will depend on the polarity of the compound and its impurities.
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o Column Chromatography: For more rigorous purification, column chromatography using
silica gel or alumina as the stationary phase can be employed. The mobile phase would
typically be a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar
solvent (e.qg., ethyl acetate or isopropanol), with the polarity gradient adjusted to achieve
optimal separation.

Analysis

The purity and identity of N,N-bis(2-hydroxyethyl) tridecylamine can be assessed using various
analytical techniques.

e Analytical Workflow:

Mass Spectrometry

NMR Spectroscopy Data Analysis &
(*H, 1C) Characterization

Y

Sample

FTIR Spectroscopy

Click to download full resolution via product page
Analytical Workflow for Characterization

o High-Performance Liquid Chromatography (HPLC) / Ultra-High-Performance Liquid
Chromatography (UHPLC): LC methods coupled with mass spectrometry (LC-MS/MS) are
powerful for the analysis of N,N-bis(2-hydroxyethyl) alkylamines.[10][11] A reversed-phase
column (e.g., C8 or C18) with a mobile phase gradient of water and an organic solvent (e.g.,
acetonitrile or methanol), often with a modifier like formic acid or ammonium acetate, can be
used for separation. Detection can be achieved using a charged aerosol detector (CAD), an
evaporative light scattering detector (ELSD), or a mass spectrometer.

Applications in Research and Drug Development
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While the primary applications of N,N-bis(2-hydroxyethyl) tridecylamine are in the industrial
sector as a surfactant, emulsifier, and thickener, its chemical structure suggests potential roles
in pharmaceutical sciences.[1]

e Drug Formulation: As a non-ionic surfactant, it could be investigated as an excipient in drug
formulations to enhance the solubility and bioavailability of poorly water-soluble active
pharmaceutical ingredients (APIs).

e Drug Delivery Systems: The amphiphilic nature of the molecule makes it a candidate for the
formation of micelles or other self-assembled structures that can encapsulate and deliver
drugs.

e Penetration Enhancer: Long-chain alkylamines are known to act as penetration enhancers in
transdermal drug delivery systems. The specific properties of the tridecyl derivative in this
context would require further investigation.

It is important to note that the biological activity and toxicological profile of N,N-bis(2-
hydroxyethyl) tridecylamine would need to be thoroughly evaluated for any potential
pharmaceutical application. Studies on structurally related compounds, such as N,N'-Bis(2-
hydroxybenzyl) ethylenediamine derivatives, have shown cytotoxic activity against cancer cell
lines, suggesting that the N,N-bis(2-hydroxyethyl) moiety can be part of biologically active
molecules.[12] However, direct evidence for the biological activity of N,N-bis(2-hydroxyethyl)
tridecylamine is currently lacking.

Surfactant Properties

The surfactant properties of N,N-bis(2-hydroxyethyl) tridecylamine are central to its
functionality. Key parameters include the critical micelle concentration (CMC) and surface
tension.

Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant
molecules begin to form micelles in solution. For homologous series of N-alkyl
diethanolamines, the CMC generally decreases as the length of the alkyl chain increases.[13]
While the specific CMC for the C13 derivative is not readily available, it is expected to be lower
than that of shorter-chain analogues. The CMC can be determined experimentally by
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measuring the change in a physical property, such as surface tension, as a function of
surfactant concentration.

Surface Tension: The surface tension of an aqueous solution of N,N-bis(2-hydroxyethyl)
tridecylamine will decrease as the concentration increases up to the CMC, after which it will
remain relatively constant.[13] This property is fundamental to its role as a wetting agent and
emulsifier.

Safety Information

N,N-bis(2-hydroxyethyl) tridecylamine may cause skin and eye irritation.[1] Appropriate
personal protective equipment, such as gloves and safety glasses, should be worn when
handling this chemical. Care should also be taken to avoid contact with strong oxidizing agents.
[1] For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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